Cas no 1889037-59-5 (3-Bromo-5-(3-methyloxolan-3-yl)-1,2,4-oxadiazole)

• Product Name: 3-Bromo-5-(3-methyloxolan-3-yl)-1,2,4-oxadiazole
• CAS No: 1889037-59-5
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• CID: 6189481
• PubChem ID: 115039263
• Update Time: 2025-08-04

3-Bromo-5-(3-methyloxolan-3-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(3-methyloxolan-3-yl)-1,2,4-oxadiazole
• EN300-5552833
• 1889037-59-5

• Inchi： 1S/C7H9BrN2O2/c1-7(2-3-11-4-7)5-9-6(8)10-12-5/h2-4H2,1H3
• InChI Key： JRLSECKLAPDOSE-UHFFFAOYSA-N
• SMILES： BrC1=NOC(C2(C)COCC2)=N1

Computed Properties

• Exact Mass: 231.98474g/mol
• Monoisotopic Mass: 231.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.2Ų

Additional information on 3-Bromo-5-(3-methyloxolan-3-yl)-1,2,4-oxadiazole

Introduction to 3-Bromo-5-(3-methyloxolan-3-yl)-1,2,4-oxadiazole (CAS No. 1889037-59-5)

3-Bromo-5-(3-methyloxolan-3-yl)-1,2,4-oxadiazole (CAS No. 1889037-59-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-Bromo-5-(3-methyloxolan-3-yl)-1,2,4-oxadiazole make it an intriguing candidate for further investigation in various areas of drug discovery and development.

The molecular structure of 3-Bromo-5-(3-methyloxolan-3-yl)-1,2,4-oxadiazole is characterized by a 1,2,4-oxadiazole ring system substituted with a bromine atom at the 3-position and a 3-methyloxolan-3-yl group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The bromine atom is known to influence the electronic and steric properties of the molecule, potentially affecting its reactivity and binding affinity to biological targets. The 3-methyloxolan-3-yl group, on the other hand, introduces additional complexity and diversity to the molecule's structure, which can be leveraged for optimizing its pharmacological profile.

Recent studies have highlighted the potential of oxadiazoles in various therapeutic areas. For instance, oxadiazoles have been explored for their anti-inflammatory, antiviral, and anticancer activities. The bromine substitution in 3-Bromo-5-(3-methyloxolan-3-yl)-1,2,4-oxadiazole has been shown to enhance its biological activity by modulating its interaction with target proteins. This makes it a promising lead compound for further optimization and development into potential drug candidates.

In the context of medicinal chemistry, the design and synthesis of 3-Bromo-5-(3-methyloxolan-3-yl)-1,2,4-oxadiazole have been guided by rational drug design principles. Researchers have employed computational methods such as molecular docking and molecular dynamics simulations to predict the binding modes and interactions of this compound with various biological targets. These studies have provided valuable insights into the structure–activity relationships (SAR) of 3-Bromo-5-(3-methyloxolan-3-yl)-1,2,4-oxadiazole, which can be used to guide further structural modifications and optimizations.

The synthesis of 3-Bromo-5-(3-methyloxolan-3-yl)-1,2,4-oxadiazole typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Key synthetic steps include the formation of the oxadiazole ring through cyclization reactions and the introduction of the bromine and 3-methyloxolan-3-yl substituents via selective functional group transformations. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency and scalability of these processes.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates like 3-Bromo-5-(3-methyloxolan-3-yl)-1,2,4-oxadiazole. Preclinical studies have demonstrated promising results in terms of pharmacokinetic properties and biological activity. These findings have paved the way for further clinical investigations to assess its therapeutic potential in human subjects. Ongoing clinical trials are focused on evaluating its safety profile, dosing regimens, and efficacy in treating specific diseases or conditions.

The potential applications of 3-Bromo-5-(3-methyloxolan-3-yl)-1,2,4-oxadiazole are diverse and span multiple therapeutic areas. In oncology research, this compound has shown promise as a potential anticancer agent due to its ability to inhibit key signaling pathways involved in tumor growth and metastasis. Additionally, its anti-inflammatory properties make it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The antiviral activity of oxadiazoles has also been explored in the context of viral infections like HIV and hepatitis C.

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